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Introduction

JAB-3068 is an orally bioavailable small molecule inhibitor of the protein tyrosine phosphatase
SHP2 (Src homology region 2 domain-containing phosphatase; PTPN11).[1][2] SHPZ2 is a non-
receptor protein tyrosine phosphatase that plays a crucial role in cell signaling pathways,
including the RAS-MAPK pathway, which is frequently hyperactivated in various cancers.[1][3]
By targeting and inhibiting SHP2, JAB-3068 blocks downstream signaling, leading to the
inhibition of tumor cell growth.[1][2] This document provides detailed protocols for a common
cell-based assay to evaluate the efficacy of JAB-3068 and summarizes its activity in cancer
cell lines.

It is important to note that while JAB-3068 showed initial promise, its development was
discontinued in favor of a second-generation SHP2 inhibitor, JAB-3312, which demonstrated a
better efficacy and safety profile.[4]

Mechanism of Action
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JAB-3068 is an allosteric inhibitor of SHP2.[5] Under normal conditions, SHP2 exists in an
autoinhibited conformation.[5] Upon activation by upstream signaling, such as through receptor
tyrosine kinases (RTKs), SHP2 undergoes a conformational change that exposes its catalytic
site. JAB-3068 binds to a specific allosteric pocket of SHP2, stabilizing it in the inactive
conformation and preventing its catalytic activity. This, in turn, inhibits the dephosphorylation of
downstream substrates, effectively blocking the RAS-RAF-MEK-ERK (MAPK) signaling
cascade that is critical for cell proliferation, survival, and differentiation.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Facebook [cancer.gov]

e 2.Jab-3068 | C22H26F2N602S | CID 132222602 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. news.abbvie.com [news.abbvie.com]

e 4. jacobiopharma.com [jacobiopharma.com]

o 5. Acellular target engagement assay for the characterization of SHP2 (PTPN11)
phosphatase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes: JAB-3068 Cell-Based Assay
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578387/docs#application-notes-jab-3068-cell-
based-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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